Cas no 1547986-30-0 (5-(3-methylbutyl)aminopyridine-2-carbonitrile)

• Product Name: 5-(3-methylbutyl)aminopyridine-2-carbonitrile
• CAS No: 1547986-30-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5707417
• PubChem ID: 79839560
• Update Time: 2025-06-09

5-(3-methylbutyl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1274114
• 1547986-30-0
• AKOS018398307
• 5-[(3-methylbutyl)amino]pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 5-[(3-methylbutyl)amino]-
• 5-(3-methylbutyl)aminopyridine-2-carbonitrile

• Inchi： 1S/C11H15N3/c1-9(2)5-6-13-11-4-3-10(7-12)14-8-11/h3-4,8-9,13H,5-6H2,1-2H3
• InChI Key： KCHYDXZJIBEOTL-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 350.0±27.0 °C(Predicted)
• pka: 0.49±0.11(Predicted)

Additional information on 5-(3-methylbutyl)aminopyridine-2-carbonitrile

Introduction to 5-(3-methylbutyl)aminopyridine-2-carbonitrile (CAS No. 1547986-30-0)

5-(3-methylbutyl)aminopyridine-2-carbonitrile, a compound with the chemical identifier CAS No. 1547986-30-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a nitrile group and a tertiary amine functionality, make it a promising candidate for further exploration in drug discovery and synthesis.

The< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile molecule exhibits a unique combination of electronic and steric properties that contribute to its reactivity and potential utility. The nitrile group, attached at the 2-position of the pyridine ring, is known to participate in various chemical transformations, including nucleophilic addition reactions and cycloadditions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the tertiary amine functionality provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential therapeutic effects. Pyridine derivatives have shown promise in various areas of medicine, including antiviral, antibacterial, and anticancer applications. The< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile compound, with its unique structural framework, has been investigated for its pharmacological properties. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 3-methylbutylamine with cyanoacetic acid derivatives followed by cyclization to form the pyridine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to enhance the efficiency of the synthesis process. These synthetic methodologies highlight the compound's significance as a building block in organic chemistry.

The pharmacological evaluation of< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of target enzymes relevant to neurological disorders. The nitrile group's ability to interact with biological targets has been particularly noted, suggesting its role in modulating enzyme activity. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its effects.

In vivo studies have provided additional insights into the pharmacokinetic properties of< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile. These studies have shown that the compound exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic administration. The presence of the tertiary amine group also suggests that it may undergo metabolic transformations that could influence its overall efficacy and safety profile. Understanding these metabolic pathways is crucial for optimizing drug design and improving therapeutic outcomes.

The< strong>CAS No. 1547986-30-0 identification ensures that researchers can reliably source and handle this compound for their studies. The standardized naming convention provided by CAS allows for precise communication within the scientific community, reducing the likelihood of errors in experimental procedures and data interpretation. This level of precision is essential in pharmaceutical research, where even minor variations in compound identity can significantly impact results.

The future prospects for< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile are promising, with ongoing research aimed at expanding its applications in drug development. Computational modeling techniques are being employed to predict how this molecule interacts with biological targets at the molecular level. These computational studies can guide experimental design and help identify modifications that could enhance its pharmacological properties.

The versatility of< strong>5-(3-methylbutyl)aminopyridine-2-carbonitrile as a synthetic intermediate also makes it valuable for developing new materials and functional chemicals beyond pharmaceuticals. Its structural motifs can be incorporated into polymers or other materials to create novel compounds with tailored properties. This interdisciplinary approach underscores the importance of basic research in organic chemistry and its broader implications for science and technology.

In conclusion, 5-(3-methylbutyl)aminopyridine-2-carbonitrile (CAS No. 1547986-30-0) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and demonstrated biological activity make it a compelling subject for further investigation. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in advancing both medicinal chemistry and materials science.